Cas no 920501-51-5 (6-Fluoro-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 6-Fluoro-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 920501-51-5
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 756796
• PubChem ID: 25023574
• Update Time: 2025-05-23

6-Fluoro-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2,3-dihydro-1H-indene-1-carboxylic acid
• 1H-Indene-1-carboxylic acid, 6-fluoro-2,3-dihydro-
• 2,3-DIHYDRO-6-FLUORO-1H-INDENE-1-CARBOXYLIC ACID
• YSZC2100
• 920501-51-5
• 6-Fluoroindan-1-carboxylic acid
• BS-49971
• E78681
• DTXSID20648504
• EN300-3066555
• AKOS006305932
• 6-Fluoro-2,3-dihydro-1H-indene-1-carboxylicacid
• SCHEMBL2789968
• DTXCID70599254

• Inchi： 1S/C10H9FO2/c11-7-3-1-6-2-4-8(10(12)13)9(6)5-7/h1,3,5,8H,2,4H2,(H,12,13)
• InChI Key： VZDRQAOWBACVNX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)CC2

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 6-Fluoro-2,3-dihydro-1H-indene-1-carboxylic acid

6-Fluoro-2,3-dihydro-1H-indene-1-carboxylic Acid: A Comprehensive Overview

6-Fluoro-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 920501-51-5) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorine atom at the 6-position of the indene ring system and a carboxylic acid group at the 1-position. The indene framework, a bicyclic structure consisting of a benzene ring fused to a cyclopropane ring, is a common motif in many bioactive compounds. The presence of the fluorine atom introduces additional electronic effects, potentially enhancing the compound's pharmacokinetic properties and bioavailability.

The synthesis of 6-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid involves a series of carefully designed organic reactions. One common approach is the Friedel-Crafts alkylation or acylation of indene derivatives, followed by fluorination and oxidation steps to introduce the carboxylic acid group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts such as palladium or nickel has facilitated cross-coupling reactions, reducing reaction times and improving yields.

6-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid has been extensively studied for its potential applications in drug discovery. Its structure suggests that it may act as a ligand for various biological targets, including G-protein coupled receptors (GPCRs) and kinases. Recent research has highlighted its ability to modulate ion channels, which are critical for neuronal communication and cardiovascular function. In particular, studies have shown that this compound can inhibit voltage-gated sodium channels with high potency, making it a promising candidate for the treatment of epilepsy and chronic pain conditions.

In addition to its pharmacological applications, 6-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid has also found utility in materials science. Its rigid bicyclic structure and electron-withdrawing carboxylic acid group make it an ideal candidate for use in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). Recent breakthroughs in nanotechnology have further expanded its potential applications in the development of advanced materials with tailored electronic properties.

The pharmacokinetic profile of 6-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid has been thoroughly investigated in preclinical models. Studies in rodents have demonstrated that this compound exhibits good oral bioavailability and rapid absorption following administration. Its metabolism appears to be mediated primarily by cytochrome P450 enzymes, with major metabolites identified through mass spectrometry analysis. These findings are particularly relevant for drug developers seeking to optimize dosing regimens and minimize adverse effects.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of 6-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid with biological targets. Molecular docking studies using high-resolution crystal structures have revealed key residues responsible for binding affinity and selectivity. These computational models have been validated through experimental assays, enabling researchers to design more potent analogs with improved therapeutic indices.

In conclusion, 6-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 920501